Cas no 2228483-21-2 (5-2-(1-aminocyclopropyl)ethyl-2-nitrophenol)

• Product Name: 5-2-(1-aminocyclopropyl)ethyl-2-nitrophenol
• CAS No: 2228483-21-2
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 5862349
• PubChem ID: 165618431
• Update Time: 2025-10-28

5-2-(1-aminocyclopropyl)ethyl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 5-2-(1-aminocyclopropyl)ethyl-2-nitrophenol
• 5-[2-(1-aminocyclopropyl)ethyl]-2-nitrophenol
• 2228483-21-2
• EN300-1815618

• Inchi： 1S/C11H14N2O3/c12-11(5-6-11)4-3-8-1-2-9(13(15)16)10(14)7-8/h1-2,7,14H,3-6,12H2
• InChI Key： HSJMREHPJPTKLG-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)CCC1(CC1)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 92.1Ų

Additional information on 5-2-(1-aminocyclopropyl)ethyl-2-nitrophenol

5-2-(1-Aminocyclopropyl)ethyl-2-nitrophenol: A Comprehensive Overview

The compound 5-2-(1-aminocyclopropyl)ethyl-2-nitrophenol, identified by the CAS number 2228483-21-2, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a nitrophenol group and a cyclopropyl substituent. The presence of these functional groups makes it a versatile compound, capable of participating in a wide range of chemical reactions and biological interactions.

Recent studies have highlighted the importance of 5-2-(1-aminocyclopropyl)ethyl-2-nitrophenol in the field of drug discovery. Researchers have found that this compound exhibits promising bioactivity, particularly in the context of anti-inflammatory and antioxidant properties. Its ability to interact with cellular pathways involved in inflammation has made it a subject of interest for potential therapeutic applications. Moreover, the compound's stability under various chemical conditions has been extensively studied, making it a reliable candidate for further research and development.

The synthesis of 5-2-(1-aminocyclopropyl)ethyl-2-nitrophenol involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the cyclopropyl group and the subsequent attachment of the nitrophenol moiety. Advanced techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's structure and purity. These methods ensure that the final product meets rigorous quality standards, which is essential for its use in scientific research and industrial applications.

In terms of applications, 5-2-(1-aminocyclopropyl)ethyl-2-nitrophenol has shown potential in the development of novel materials. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the design of semiconducting materials. Additionally, its ability to form stable complexes with metal ions has led to investigations into its use in catalysis and coordination chemistry.

The environmental impact of 5-2-(1-aminocyclopropyl)ethyl-2-nitrophenol has also been a focus of recent research. Studies have examined its biodegradability and toxicity under various conditions. Results indicate that while the compound exhibits moderate toxicity, it can be effectively degraded under specific environmental conditions, reducing its ecological footprint. These findings are crucial for ensuring safe handling and disposal practices in industrial settings.

In conclusion, 5-2-(1-aminocyclopropyl)ethyl-2-nitrophenol is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, combined with its promising bioactivity and stability, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.